Cas no 89764-75-0 (Methanone, [3-[4-(4-ethoxyphenyl)-4-methylpentyl]phenyl]phenyl-)

• Product Name: Methanone, [3-[4-(4-ethoxyphenyl)-4-methylpentyl]phenyl]phenyl-
• CAS No: 89764-75-0
• MF: C₂₇H₃₀O₂
• MW: 386.525907993317
• CID: 589787
• PubChem ID: 13556494
• Update Time: 2025-04-19

Methanone, [3-[4-(4-ethoxyphenyl)-4-methylpentyl]phenyl]phenyl- Chemical and Physical Properties

Names and Identifiers

• Methanone, [3-[4-(4-ethoxyphenyl)-4-methylpentyl]phenyl]phenyl-
• [3-[4-(4-ethoxyphenyl)-4-methylpentyl]phenyl]-phenylmethanone
• DTXSID00543765
• {3-[4-(4-Ethoxyphenyl)-4-methylpentyl]phenyl}(phenyl)methanone
• SCHEMBL10547552
• 89764-75-0

• Inchi： 1S/C27H30O2/c1-4-29-25-17-15-24(16-18-25)27(2,3)19-9-11-21-10-8-14-23(20-21)26(28)22-12-6-5-7-13-22/h5-8,10,12-18,20H,4,9,11,19H2,1-3H3
• InChI Key： CWDUCVKQCCFLQX-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1)C(C)(C)CCCC1C=CC=C(C(C2C=CC=CC=2)=O)C=1

Computed Properties

• Exact Mass: 386.224580195g/mol
• Monoisotopic Mass: 386.224580195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.8
• Topological Polar Surface Area: 26.3Ų